
p-Tolyl Octanoate: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p-Tolyl octanoate

Cat. No.: B1582236 Get Quote

CAS Number: 59558-23-5

Synonyms: p-Cresyl octanoate, 4-Methylphenyl octanoate, p-Tolyl caprylate

This technical guide provides an in-depth overview of p-Tolyl octanoate, a chemical

compound utilized primarily in the flavor and fragrance industries. The information is tailored for

researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Chemical and Physical Properties
p-Tolyl octanoate is a colorless, oily liquid with a floral and somewhat indolic, narcissus-like

odor.[1] It is a stable ester under normal conditions and is valued for its persistent, yet discrete,

fragrance profile.[1] Key quantitative data are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₅H₂₂O₂ [2]

Molecular Weight 234.33 g/mol [2]

Boiling Point 175 °C at 12 mmHg [1]

Density 0.95 g/cm³ [1]

Refractive Index 1.4840 - 1.4860 [1]

Flash Point 168 °C [1]

Solubility
Insoluble in water; soluble in

alcohol and oils.
[1]

LogP 5.20 [1]

Synthesis
The synthesis of p-tolyl octanoate is typically achieved through the esterification of p-cresol

with octanoic acid. A common laboratory-scale procedure utilizes phosphorus oxychloride as a

catalyst.[1] While a specific, detailed protocol for this exact transformation is not readily

available in the searched literature, a general and adaptable experimental procedure based on

analogous esterifications is provided below.

Experimental Protocol: Synthesis of p-Tolyl Octanoate
This protocol is adapted from the synthesis of similar phenolic esters.

Materials:

p-Cresol

Octanoic acid

Phosphorus oxychloride (catalyst)

Anhydrous toluene (solvent)
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5% Sodium hydroxide solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Ethyl acetate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve p-cresol (1.0 equivalent) and octanoic acid (1.2 equivalents) in

anhydrous toluene.

Catalyst Addition: Slowly add a catalytic amount of phosphorus oxychloride to the stirred

solution.

Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC). The reaction is typically complete within 4-6 hours.

Work-up:

Cool the reaction mixture to room temperature.

Carefully pour the mixture into a separatory funnel containing 5% sodium hydroxide

solution to neutralize the acidic catalyst and remove unreacted p-cresol and octanoic acid.

Separate the organic layer and wash it sequentially with 5% sodium hydroxide solution,

water, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.
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The crude p-tolyl octanoate can be further purified by vacuum distillation to yield the final

product.

Logical Workflow for Synthesis:

Reactants

Reaction Conditions Work-up Purification

p-Cresol

Esterification

Octanoic Acid

Phosphorus Oxychloride (Catalyst)

Toluene (Solvent)

Reflux Neutralization (5% NaOH) Extraction Washing (Water, Brine) Drying (MgSO4) Solvent Evaporation Vacuum Distillation p-Tolyl Octanoate

Click to download full resolution via product page

Caption: General workflow for the synthesis of p-Tolyl octanoate.

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the characterization of p-tolyl octanoate. While a

comprehensive set of publicly available, authenticated spectra is limited, the following tables

provide expected and reported spectral data.
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Mass Spectrometry
The electron ionization mass spectrum of p-tolyl octanoate is characterized by a molecular ion

peak and several key fragment ions.

m/z Putative Fragment Notes

234 [M]⁺ Molecular ion

108 [C₇H₈O]⁺
Fragment corresponding to p-

cresol, often the base peak.

107 [C₇H₇O]⁺
Loss of a hydrogen atom from

the p-cresol fragment.

91 [C₇H₇]⁺
Tropylium ion, characteristic of

toluene derivatives.

57 [C₄H₉]⁺

Butyl cation, a common

fragment from the octanoyl

chain.

43 [C₃H₇]⁺
Propyl cation, another

fragment from the alkyl chain.

Fragmentation Pathway Diagram:

p-Tolyl Octanoate
(m/z 234)

p-Cresol radical cation
(m/z 108)
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rearrangement

Octanoyl cation
(m/z 127)

- O-p-tolyl

Tropylium ion
(m/z 91)

- OH

Butyl cation
(m/z 57)

- C₃H₄O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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